![molecular formula C12H15F3N2O3S B2776590 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)aniline CAS No. 519150-43-7](/img/structure/B2776590.png)
5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)aniline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)aniline, also known as PTFA, is a chemical compound used in scientific research for its ability to inhibit protein-protein interactions. PTFA is a small molecule that has shown promising results in various studies, making it a valuable tool in the field of biochemistry and drug discovery.
Scientific Research Applications
Sulfonamides in Cationic Cyclisations
- Sulfonamides, like the compound , are utilized in cationic cyclisations. This process is crucial for forming polycyclic systems efficiently, with studies showing that sulfonamides can effectively terminate these reactions (Haskins & Knight, 2002).
Polymerization of Aromatic Compounds
- Compounds such as pyrrole and aniline, closely related to the compound , have been studied for their oxidative polymerization. This research is significant in developing conductive polymers, which are essential in various industrial applications (Blinova et al., 2007).
Structural Studies of N-(2-cyanophenyl)disulfonamides
- The structural characteristics of similar sulfonamide compounds have been extensively studied using techniques like NMR, IR, and mass spectrometry, which is crucial for understanding their potential applications in various fields, including pharmaceuticals and material science (Mphahlele & Maluleka, 2021).
Synthesis of Tetrahydropyridine Derivatives
- Sulfonated tetrahydropyridine derivatives, closely related to the compound , are synthesized for potential applications in organic synthesis and medicinal chemistry (An & Wu, 2017).
Synthesis of Conducting Polyaniline Nanotubes
- The synthesis of conducting polyaniline, using processes related to the chemistry of the compound , is significant in nanotechnology and material science. These findings have implications in electronics and sensor technology (Janošević et al., 2008).
Photoinduced Charge Separation in Perylene-Based Dyes
- Studies involving compounds structurally similar to 5-(Pyrrolidine-1-sulfonyl)-2-(2,2,2-trifluoroethoxy)aniline, such as perylene-based dyes, have shown potential in organic photovoltaics due to their efficient photoinduced charge generation, which is crucial for solar energy applications (Fuller et al., 2005).
Properties
IUPAC Name |
5-pyrrolidin-1-ylsulfonyl-2-(2,2,2-trifluoroethoxy)aniline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F3N2O3S/c13-12(14,15)8-20-11-4-3-9(7-10(11)16)21(18,19)17-5-1-2-6-17/h3-4,7H,1-2,5-6,8,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXNRRSMBLFCWHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CC(=C(C=C2)OCC(F)(F)F)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15F3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.